Cas no 2648935-63-9 ((2R)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)propanoic acid)

• Product Name: (2R)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)propanoic acid
• CAS No: 2648935-63-9
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5960518
• PubChem ID: 165820321
• Update Time: 2025-06-09

(2R)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)propanoic acid
• EN300-1554696
• (2R)-2-({3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)propanoic acid
• 2648935-63-9

• Inchi： 1S/C26H30N2O5/c1-16(25(30)31)28-24(29)18-8-6-7-17(13-18)14-27-26(32)33-15-23-21-11-4-2-9-19(21)20-10-3-5-12-22(20)23/h2-5,9-12,16-18,23H,6-8,13-15H2,1H3,(H,27,32)(H,28,29)(H,30,31)/t16-,17?,18?/m1/s1
• InChI Key： SNSZPZIEALRWJA-WWDZGPRUSA-N
• SMILES： O=C(C1CCCC(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1)N[C@@H](C(=O)O)C

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)propanoic acid

Introduction to (2R)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)propanoic Acid (CAS No. 2648935-63-9)

(2R)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)propanoic acid, identified by its CAS number 2648935-63-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by its complex arrangement of functional groups, including a fluorenylmethoxycarbonyl (Fmoc) moiety, an amino methylcyclohexyl group, and a formamido side chain. These structural features contribute to its unique chemical properties and biological interactions, which are critical for its potential role in drug design and discovery.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The (2R)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)propanoic acid has been studied for its potential to interact with specific targets in the body, thereby influencing physiological processes. Its structural complexity allows for precise tuning of its pharmacological properties, making it a valuable candidate for further investigation.

One of the most compelling aspects of this compound is its ability to engage with biological systems in multiple ways. The presence of the Fmoc group, for instance, suggests that it may be used as a building block in peptide synthesis or as a protecting group in organic synthesis. Additionally, the amino methylcyclohexyl moiety could provide steric and electronic properties that enhance binding affinity to biological targets.

Recent research has begun to explore the potential therapeutic applications of this compound. Studies have indicated that it may have inhibitory effects on certain enzymes and receptors involved in disease pathways. For example, preliminary studies suggest that it could interfere with the activity of enzymes implicated in inflammation and pain management. These findings have opened up new avenues for investigating its use in treating conditions such as arthritis and chronic pain syndromes.

The formamido side chain in the molecular structure of (2R)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)propanoic acid also plays a crucial role in determining its biological activity. This group can participate in hydrogen bonding interactions, which are essential for stabilizing protein-ligand complexes. Such interactions are critical for achieving high affinity and selectivity in drug design.

In addition to its potential therapeutic applications, this compound has also been studied for its role in chemical biology research. Its complex structure makes it a useful tool for understanding the mechanisms of various biological processes. By studying how this compound interacts with biological targets, researchers can gain insights into the function of these targets and develop new strategies for modulating their activity.

The synthesis of (2R)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)propanoic acid presents both challenges and opportunities for chemists. The need for precise control over stereochemistry and functional group placement requires advanced synthetic techniques. However, the development of efficient synthetic routes would significantly enhance its accessibility for further research and development.

One area of particular interest is the use of this compound as a scaffold for drug discovery. By modifying its structure, researchers can explore new chemical space and identify compounds with improved pharmacological properties. The fluorenylmethoxycarbonyl group, in particular, offers flexibility in designing derivatives with enhanced solubility, bioavailability, and metabolic stability.

The growing body of research on this compound underscores its importance as a potential therapeutic agent. As more data becomes available on its biological activities and pharmacokinetic properties, it is likely that new applications will emerge. Furthermore, advancements in computational chemistry and high-throughput screening technologies will accelerate the process of identifying new derivatives with improved efficacy.

In conclusion, (2R)-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)propanoic acid (CAS No. 2648935-63-9) is a multifaceted compound with significant potential in pharmaceutical research. Its complex structure and diverse functional groups make it a valuable tool for drug discovery and chemical biology studies. As research continues to uncover new insights into its properties and applications, this compound is poised to play an important role in the development of novel therapeutic strategies.